tert-Butyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 4-oxo-6,7-dihydro-5H-indole-1-carboxylate
• InChI: InChI=1S/C13H17NO3/c1-13(2,3)17-12(16)14-8-7-9-10(14)5-4-6-11(9)15/h7-8H,4-6H2,1-3H3
• InChI Key: XRYXQDYFSBOZFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=C1CCCC2=O
• Molecular Formula: C13H17NO3
• DSSTOX Substance ID: DTXSID00701727
• Molecular Weight: 235.28 g/mol
• CAS RN: 877170-76-8

Description

“tert-Butyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-1-carboxylate” is a derivative of indole. Indole derivatives are known for their diverse biological activities and are found in many synthetic drug molecules. They have been found to possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Scientific Research Applications

Synthesis and Reactivity

Tert-butyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-1-carboxylate is utilized in the synthesis of various organic compounds. Mayer et al. (2002) explored its application in the Hemetsberger reaction, leading to the creation of a range of ethyl 2,3,4,6-tetrahydro-[1,4]oxazino[2,3-f]indole-7-carboxylate derivatives, which are important for the synthesis of tetracyclic compounds (Mayer, Mérour, Joseph, & Guillaumet, 2002). Additionally, a novel condensation reaction of carboxylic acids with non-nucleophilic N-heterocycles, including indoles, demonstrates the wide applicability of compounds related to this compound in organic synthesis (Umehara, Ueda, & Tokuyama, 2016).

Catalytic Applications

This compound also finds use in catalytic applications. Shen et al. (2012) reported its use in the chemoselective aerobic oxidation of allylic and benzylic alcohols, leading to the formation of α,β-unsaturated carbonyl compounds, showcasing its potential in oxidation reactions (Shen, Kartika, Tan, Webster, & Narasaka, 2012).

Structural Analysis

The structural aspects of similar compounds are also studied extensively. For instance, Iijima and Irikawa (1996) focused on the crystal structure of a related compound, providing insights into molecular configurations relevant to the this compound structure (Iijima & Irikawa, 1996).

Advanced Synthesis Techniques

Zhang and Larock (2003) explored palladium-catalyzed intramolecular iminoannulation, leading to the creation of various gamma-carboline derivatives, demonstrating the compound's utility in complex organic synthesis (Zhang & Larock, 2003).

Future Directions

Indole derivatives have an immeasurable potential to be explored for newer therapeutic possibilities. The synthesis, reactivity, and applications of these compounds have been a topic of interest in recent years. Therefore, “tert-Butyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-1-carboxylate” and similar compounds may have promising future directions in the field of medicinal chemistry.

Mechanism of Action

Target of Action

• The primary target of tert-Butyl 4-oxo-4,5,6,7-tetrahydro-1H-indole-1-carboxylate is likely a specific receptor or enzyme within cells. Unfortunately, specific information about its exact target remains limited in the available literature .

Biochemical Pathways

• However, indole derivatives have been associated with diverse biological activities, including antiviral, anti-inflammatory, anticancer, and antioxidant effects .